Cas no 188739-82-4 (2-Propenoic acid,2-(trifluoromethyl)-, tricyclo[3.3.1.13,7]dec-1-yl ester)

2-Propenoic acid,2-(trifluoromethyl)-, tricyclo[3.3.1.13,7]dec-1-yl ester Properties

Names and Identifiers

• 2-Propenoic acid,2-(trifluoromethyl)-, tricyclo[3.3.1.13,7]dec-1-yl ester
• 1-adamantyl 2-(trifluoromethyl)prop-2-enoate
• AG-E-37579
• CTK4D9894
• SureCN954294
• α-Trifluoromethylacrylic acid-1-adamantylester
• alpha-Trifluoromethylacrylic acid-1-adamantylester
• 2-Propenoic acid,2-(trifluoromethyl)-,tricyclo[3.3.1.13,7]dec-1-yl ester
• SCHEMBL954294
• adamantyl 2-trifluoromethylacrylate
• 188739-82-4
• Tricyclo[3.3.1.1~3,7~]decan-1-yl 2-(trifluoromethyl)prop-2-enoate
• DTXSID70435880
• +Expand

• InChIKey： DYAJUPVTCAQGQU-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H17F3O2/c1-8(14(15,16)17)12(18)19-13-5-9-2-10(6-13)4-11(3-9)7-13/h9-11H,1-7H2
• SMILES： FC(C(C(OC12CC3CC(C1)CC(C3)C2)=O)=C)(F)F

Computed Properties

• Exact Mass: 274.11800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 274.11806427g/mol
• Heavy Atom Count: 19
• Complexity: 384
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 3.61690
• PSA: 26.30000